Cas no 349-10-0 (3-(Trifluoromethyl)mandelic Acid)
3-(Trifluoromethyl)mandelic acid is a fluorinated derivative of mandelic acid, characterized by the presence of a trifluoromethyl group at the 3-position of the phenyl ring. This structural modification enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The trifluoromethyl group improves metabolic stability and lipophilicity, which can influence bioavailability in drug development. The compound is also useful in asymmetric synthesis due to its chiral center, enabling the production of enantiomerically pure compounds. Its high purity and well-defined chemical properties make it a reliable reagent for research and industrial applications requiring precise fluorinated building blocks.
349-10-0 structure
Product Name:3-(Trifluoromethyl)mandelic Acid
CAS No:349-10-0
MF:C9H7F3O3
MW:220.145293474197
MDL:MFCD00014339
CID:313114
PubChem ID:101658
Update Time:2025-06-08
3-(Trifluoromethyl)mandelic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-hydroxy-3-(trifluoromethyl)-
- 2-hydroxy-2-[3-(trifluoromethyl)phenyl]acetic acid
- 3-(Trifluoromethyl)mandelic acid
- D-3-trifluoromethyl-mandelic acid
- 2-hydroxy-2-(3-(trifluoromethyl)phenyl)acetic acid
- DTXSID80956374
- MFCD00014339
- CS-0214957
- SB49784
- 2-hydroxy-2-(3-(trifluoromethyl)phenyl)aceticacid
- FT-0632000
- AKOS005265621
- ISOPROPYL2-[2-(4-CHLOROPHENYL)-1,3-THIAZOL-4-YL]ACETATE
- 2-Hydroxy-2-(3-trifluoromethylphenyl)ethanoic acid
- EINECS 206-484-1
- SY198019
- AS-38552
- DL-2-(3-Trifluoromethyl)phenylglycollic acid
- A822465
- hydroxy[3-(trifluoromethyl)phenyl]acetic acid
- EN300-207720
- NS00041637
- 349-10-0
- (3-trifluoromethyl)mandelic acid
- SCHEMBL5159938
- (S)-2-Hydroxy-2-(3-(trifluoromethyl)phenyl)acetic acid
- 3-(Trifluoromethyl)mandelic Acid
-
- MDL： MFCD00014339
- Inchi： 1S/C9H7F3O3/c10-9(11,12)6-3-1-2-5(4-6)7(13)8(14)15/h1-4,7,13H,(H,14,15)
- InChI Key： WECBNRQPNXNRSJ-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C(C(=O)O)O)(F)F
Computed Properties
- Exact Mass: 220.03500
- Monoisotopic Mass: 220.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 57.5A^2
Experimental Properties
- Color/Form: White solid
- Density: 1.481
- Melting Point: Not available
- Boiling Point: 298.7 °C at 760 mmHg
- Flash Point: 134.5 °C
- Refractive Index: 1.502
- PSA: 57.53000
- LogP: 1.82340
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-(Trifluoromethyl)mandelic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(Trifluoromethyl)mandelic Acid Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
3-(Trifluoromethyl)mandelic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013006398-250mg |
3-(Trifluoromethyl)mandelic acid |
349-10-0 | 97% | 250mg |
$494.40 | 2023-09-02 | |
| Alichem | A013006398-500mg |
3-(Trifluoromethyl)mandelic acid |
349-10-0 | 97% | 500mg |
$847.60 | 2023-09-02 | |
| Alichem | A013006398-1g |
3-(Trifluoromethyl)mandelic acid |
349-10-0 | 97% | 1g |
$1579.40 | 2023-09-02 | |
| abcr | AB170431-250 mg |
3-(Trifluoromethyl)mandelic acid; 95% |
349-10-0 | 250MG |
€301.00 | 2022-06-11 | ||
| abcr | AB170431-1 g |
3-(Trifluoromethyl)mandelic acid; 95% |
349-10-0 | 1g |
€681.00 | 2022-06-11 | ||
| TRC | T900303-25mg |
3-(Trifluoromethyl)mandelic Acid |
349-10-0 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T900303-50mg |
3-(Trifluoromethyl)mandelic Acid |
349-10-0 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T900303-250mg |
3-(Trifluoromethyl)mandelic Acid |
349-10-0 | 250mg |
$ 295.00 | 2022-06-02 | ||
| eNovation Chemicals LLC | Y1193736-1g |
3-(Trifluoromethyl)mandelic Acid |
349-10-0 | 95% | 1g |
$450 | 2023-09-01 | |
| Oakwood | 005308-250mg |
3-(Trifluoromethyl)mandelic acid |
349-10-0 | 95% | 250mg |
$140.00 | 2024-07-19 |
3-(Trifluoromethyl)mandelic Acid Related Literature
-
Isabelle Favier,Elisabet Du?ach,Dominique Hébrault,Jean-Roger Desmurs New J. Chem. 2004 28 62
-
S. J. Coles,A. L. Ellis,K. Leung,J. Sarson,T. L. Threlfall,G. J. Tizzard CrystEngComm 2014 16 10816
-
3. ChiralityWilliam H. Pirkle,Christopher J. Welch,J. Andrew Burke,Bo Lamm,Patrick Camilleri,Volker Schurig,M. Jung,S. Mayer,D. Schmalzing,M. Schleimer,Allan Taylor,Catherine A. Blackledge,Jeremy K. Nicholson,David A. R. Williams,Ian D. Wilson,Everardus J. Ari?ns Anal. Proc. 1992 29 225
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5. Vibrational spectra of square-planar tetrahalogeno-gold(III), -palladium(II), and -platinum(II) anions in solutionPeter L. Goggin,Janos Mink J. Chem. Soc. Dalton Trans. 1974 1479
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